Cas no 756785-89-4 (4-Morpholinepropanenitrile,2,5-dimethyl-, (2R,5R)-rel-)

• Product Name: 4-Morpholinepropanenitrile,2,5-dimethyl-, (2R,5R)-rel-
• CAS No: 756785-89-4
• MF: C₉H₁₆N₂O
• MW: 168.236142158508
• CID: 549152
• Update Time: 2024-03-05

4-Morpholinepropanenitrile,2,5-dimethyl-, (2R,5R)-rel- Chemical and Physical Properties

Names and Identifiers

• 4-Morpholinepropanenitrile,2,5-dimethyl-, (2R,5R)-rel-
• 4-Morpholinepropanenitrile,2,5-dimethyl-, cis- (9CI)
• 3-[(2S,5S)-2,5-dimethylmorpholin-4-yl]propanenitrile
• 4-Morpholinepropanenitrile,2,5-dimethyl-,cis-(9CI)
• 4-Morpholinepropanenitrile, 2,5-dimethyl-, (2R,5R)-rel-

• Inchi： 1S/C9H16N2O/c1-8-7-12-9(2)6-11(8)5-3-4-10/h8-9H,3,5-7H2,1-2H3/t8-,9-/m1/s1
• InChI Key： KYDHKDVUEMTDMA-RKDXNWHRSA-N
• SMILES： N1(CCC#N)[C@H](C)CO[C@H](C)C1

Computed Properties

• Exact Mass: 168.126
• Monoisotopic Mass: 168.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.3A^2